2-Oxopropanal phenylhydrazone

• Molecular Formula: C9H10N2O
• Molecular Weight: 162.19 g/mol
• IUPAC Name: 1-(phenylhydrazinylidene)propan-2-one
• InChI: InChI=1S/C9H10N2O/c1-8(12)7-10-11-9-5-3-2-4-6-9/h2-7,11H,1H3
• InChI Key: PWELTGGNVDVIGR-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C=NNC1=CC=CC=C1

Description

2-Oxopropanal phenylhydrazone is a useful research compound. Its molecular formula is C9H10N2O and its molecular weight is 162.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of phenylhydrazine (10.0 g, 92.5 mmol) in water (30 mL) was added acetic acid (8.8 mL) followed by the dropwise addition of pyruvaldehyde (16.7 g, 92.5 mmol) in water (400 mL) over a 15 minute period. The solution was stirred at room temperature overnight. The reaction was filtered and the resultant solid was washed with water (2×30 mL) to provide 2-oxopropanal phenylhydrazone as a yellow solid (15.2 g, 101%).